Cas no 1807167-21-0 (Methyl 2-aminomethyl-6-cyano-4-fluorophenylacetate)

• Product Name: Methyl 2-aminomethyl-6-cyano-4-fluorophenylacetate
• CAS No: 1807167-21-0
• MF: C₁₁H₁₁FN₂O₂
• MW: 222.215646028519
• CID: 4938809
• Update Time: 2025-05-22

Methyl 2-aminomethyl-6-cyano-4-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-6-cyano-4-fluorophenylacetate

• Inchi： 1S/C11H11FN2O2/c1-16-11(15)4-10-7(5-13)2-9(12)3-8(10)6-14/h2-3H,4-5,13H2,1H3
• InChI Key： SHURYYOAEZIGQS-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C(CC(=O)OC)=C(C=1)CN

Computed Properties

• Exact Mass: 222.08045576 g/mol
• Monoisotopic Mass: 222.08045576 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76.1
• Molecular Weight: 222.22

Additional information on Methyl 2-aminomethyl-6-cyano-4-fluorophenylacetate

Compound CAS No. 1807167-21-0: Methyl 2-Aminomethyl-6-Cyano-4-Fluorophenylacetate

Methyl 2-Aminomethyl-6-Cyano-4-Fluorophenylacetate, also known by its CAS registry number 1807167-21-0, is a highly specialized organic compound with a unique chemical structure that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is characterized by its phenyl ring substituted with a methyl ester group, an aminoalkyl group, a cyano group, and a fluorine atom. The combination of these functional groups makes it a versatile building block for various applications.

The molecular formula of this compound is C₉H₉FN₃O₃, and its molecular weight is approximately 235.2 g/mol. The structure consists of a benzene ring with substituents at the 4-, 6-, and 2'-positions. The presence of the fluorine atom at the para position imparts electronic effects that can influence reactivity and selectivity in chemical reactions. The cyano group at the meta position adds electron-withdrawing characteristics, which can further modulate the compound's properties.

Recent studies have highlighted the potential of Methyl 2-Aminomethyl-6-Cyano-4-Fluorophenylacetate as a precursor in the synthesis of bioactive molecules. Its aminoalkyl group provides sites for further functionalization, enabling the creation of complex structures with tailored biological activities. For instance, researchers have explored its use in developing inhibitors for key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase.

In addition to its role in drug discovery, this compound has shown promise in materials science applications. The combination of electron-withdrawing groups (cyano and fluorine) and electron-donating groups (aminoalkyl) creates a balance that can be exploited in designing advanced materials with specific electronic properties. For example, derivatives of this compound have been investigated for their potential use in organic electronics, such as field-effect transistors and light-emitting diodes.

The synthesis of Methyl 2-Aminomethyl-6-Cyano-4-Fluorophenylacetate typically involves multi-step organic reactions, including nucleophilic substitutions, coupling reactions, and esterifications. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and environmental impact.

In terms of physical properties, this compound exhibits a melting point of approximately 155°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its stability under various conditions has been thoroughly studied, making it suitable for use in both laboratory settings and industrial applications.

The integration of cutting-edge research into the development of novel synthetic routes and applications has solidified the importance of Methyl 2-Aminomethyl-6-Cyano-4-Fluorophenylacetate in modern chemistry. Its unique combination of functional groups continues to inspire innovative solutions across diverse scientific disciplines.